Cas no 1805586-75-7 (Ethyl 6-aminomethyl-2-chloro-3-cyanophenylacetate)

• Product Name: Ethyl 6-aminomethyl-2-chloro-3-cyanophenylacetate
• CAS No: 1805586-75-7
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4946193
• Update Time: 2025-05-22

Ethyl 6-aminomethyl-2-chloro-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-aminomethyl-2-chloro-3-cyanophenylacetate

• Inchi： 1S/C12H13ClN2O2/c1-2-17-11(16)5-10-8(6-14)3-4-9(7-15)12(10)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： YHJOGNGHJZCGEB-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(CN)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 6-aminomethyl-2-chloro-3-cyanophenylacetate

Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate: A Comprehensive Overview

Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate, with the CAS number 1805586-75-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to by its systematic name, is characterized by its unique structure and potential applications in drug development and chemical synthesis. The molecule consists of a phenyl ring substituted with an amino group at position 6, a chlorine atom at position 2, and a cyano group at position 3. Additionally, the phenyl ring is connected to an ethyl acetate group via an acetyl linkage.

The structural features of Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate make it a versatile building block for various chemical transformations. The presence of multiple functional groups—namely the amino, cyano, and chloro groups—provides opportunities for further substitution and modification. These groups can be exploited in synthetic pathways to develop more complex molecules with tailored properties. Recent studies have highlighted the potential of such compounds in medicinal chemistry, particularly in the design of bioactive agents targeting specific biological pathways.

One of the key areas of research involving Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate is its role as an intermediate in the synthesis of bioactive compounds. For instance, the amino group can be modified to introduce different substituents, enabling the creation of analogs with varying pharmacological profiles. This flexibility is crucial in drug discovery, where subtle structural changes can significantly impact a compound's efficacy and safety profile.

Recent advancements in synthetic methodology have also enhanced our ability to prepare Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate with greater efficiency and precision. Techniques such as catalytic cross-coupling reactions and stereoselective synthesis have been employed to optimize the production process. These methods not only improve yield but also minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of applications, Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this compound can exhibit potent biological activity, including anti-proliferative effects against cancer cell lines.

The cyano group present in Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate also contributes to its reactivity in various chemical transformations. For example, it can participate in nucleophilic substitution reactions or serve as a directing group during aromatic substitution processes. This versatility underscores its utility as a starting material for constructing more complex molecular architectures.

Furthermore, the ethoxy group attached to the acetyl moiety plays a role in solubility and bioavailability. Modifying this group can influence how the compound interacts with biological systems, making it an important consideration in drug design. Researchers have explored substituting the ethoxy group with other alkoxides or even hydrogen to study how these changes affect pharmacokinetic properties.

Recent research has also focused on understanding the environmental fate and toxicity of Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate. As regulatory agencies increasingly emphasize environmental sustainability, evaluating how such compounds degrade in natural systems is critical. Studies have shown that under certain conditions, the compound undergoes hydrolysis or microbial degradation, reducing its persistence in the environment.

In conclusion, Ethyl 6-Aminomethyl-2-Chloro-3-Cyanophenylacetate (CAS No: 1805586-75-7) is a multifaceted compound with significant potential in chemical synthesis and drug development. Its unique structure provides ample opportunities for further exploration and innovation across various scientific disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound remains at the forefront of modern chemical research.